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Compound of Interest

Compound Name: Sisunatovir Hydrochloride

Cat. No.: B610610 Get Quote

Essential Safety and Handling Guide for Sisunatovir
Hydrochloride
This guide provides crucial safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with Sisunatovir Hydrochloride. The

following procedures are designed to ensure a safe laboratory environment and proper

management of this compound.

Hazard Identification and Safety Data
Sisunatovir Hydrochloride presents specific hazards that require careful management. One

safety data sheet indicates it is harmful if swallowed and very toxic to aquatic life with long-

lasting effects[1]. Another source, however, states the substance is not classified according to

the Globally Harmonized System (GHS) and has no associated hazard statements[2]. Given

this conflicting information, it is prudent to handle the compound with a high degree of caution.

Key quantitative data for Sisunatovir Hydrochloride are summarized in the table below.
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Parameter Value Source(s)

Molecular Formula C₂₃H₂₃ClF₄N₄O [1]

Molecular Weight 482.91 g/mol [1]

CAS Number 1903763-83-6 [1]

Storage (Powder) -20°C [1][3]

Storage (in Solvent) -80°C [1][3]

IC₅₀ (RSV A) 1.4 nM [3][4][5]

IC₅₀ (RSV B) 1.0 nM [3][4][5]

Solubility in DMSO
≥ 2.5 mg/mL (5.18 mM) to 24

mg/mL (49.69 mM)
[3][4]

Note: No occupational exposure limits have been established for this product[1].

Personal Protective Equipment (PPE)
The use of appropriate Personal Protective Equipment (PPE) is mandatory to create a barrier

between the user and potentially hazardous material, minimizing the risk of exposure and

contamination[6][7].

Required PPE for Handling Sisunatovir Hydrochloride:

Eye Protection: Wear safety goggles with side-shields to protect against splashes and

dust[1].

Hand Protection: Use protective, impermeable gloves (e.g., nitrile or latex)[1][8].

Body Protection: Wear impervious clothing, such as a lab coat with long sleeves and elastic

cuffs, to prevent skin contact[1][9].

Respiratory Protection: When engineering controls are insufficient or when handling the

powder outside of a ventilated enclosure, a suitable respirator is required[1].
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Figure 1. Required PPE for Sisunatovir Hydrochloride

Personal Protective Equipment (PPE)

Areas of Protection

Eye Protection
(Safety Goggles)

Eyes

Hand Protection
(Protective Gloves)

Skin

Body Protection
(Impervious Clothing)

Respiratory Protection
(Suitable Respirator)

Inhalation

Click to download full resolution via product page

Figure 1. Required PPE for Sisunatovir Hydrochloride

Operational and Disposal Plans
A systematic approach to handling, storage, and disposal is essential for safety and

environmental protection.

Handling and Storage Protocol
Engineering Controls:

Always handle Sisunatovir Hydrochloride in an area with adequate ventilation, such as a

chemical fume hood, especially when working with the powder form to avoid dust and

aerosol formation[1].

Ensure a safety shower and eye wash station are readily accessible[1].

Procedural Steps:

Preparation: Before handling, ensure all required PPE is correctly worn.
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Handling: Avoid direct contact with the compound. Do not eat, drink, or smoke in the

handling area[1].

Post-Handling: Wash hands and any exposed skin thoroughly after handling[1].

Storage: Keep the container tightly sealed in a cool, well-ventilated location[1]. Store the

powder at -20°C and solutions at -80°C, away from direct sunlight and ignition sources[1][3]

[4].

Accidental Release Measures
In the event of a spill, follow these steps immediately:

Evacuate: Evacuate non-essential personnel from the area[1].

Ventilate: Ensure the area is well-ventilated[1].

Contain: Prevent further leakage or spillage. Keep the product away from drains and water

courses[1].

Clean-up:

Wear full PPE[1].

For solutions, absorb the spill with a finely-powdered, liquid-binding material like

diatomite[1].

For powder, carefully collect the material to avoid generating dust.

Decontaminate surfaces and equipment by scrubbing with alcohol[1].

Dispose: Collect all contaminated materials into a sealed, approved waste container for

proper disposal[1].

Disposal Plan
All waste materials must be disposed of as hazardous waste.
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Waste Collection: Dispose of the compound and any contaminated materials (e.g., gloves,

absorbent pads) in a designated, approved waste disposal container[1].

Environmental Precaution: Do not allow the product to enter drains or waterways, as it is

very toxic to aquatic life[1].

Final Disposal: The waste must be sent to an approved waste disposal plant, typically via

incineration, in accordance with federal, state, and local regulations[1][10]. Contact your

institution's Environmental Health and Safety (EHS) department for specific procedures[10].
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Figure 2. Safe Handling and Disposal Workflow
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Figure 2. Safe Handling and Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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